Cas no 1414568-30-1 (methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate)

• Product Name: methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate
• CAS No: 1414568-30-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6421265
• PubChem ID: 22977832
• Update Time: 2025-06-07

methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate
• EN300-1820090
• SCHEMBL13975284
• 1414568-30-1

• Inchi： 1S/C12H13N3O2/c1-15-11(13)7-10(14-15)8-3-5-9(6-4-8)12(16)17-2/h3-7H,13H2,1-2H3
• InChI Key： QRCKVEBGFIMBNB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=C(N)N(C)N=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate

Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate (CAS No. 1414568-30-1): A Comprehensive Overview

Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate, identified by its Chemical Abstracts Service Number (CAS No. 1414568-30-1), is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoate moiety linked to a pyrazole ring, has garnered attention due to its structural complexity and potential biological activities. The presence of both amino and methyl substituents on the pyrazole ring enhances its versatility, making it a valuable scaffold for the development of novel therapeutic agents.

Thebenzoate moiety in Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate contributes to its hydrophobicity and stability, while thepyrazole ring introduces a nitrogen-rich heterocyclic system that is known to interact favorably with biological targets. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in this compound suggests potential applications in modulating enzyme activities and receptor interactions, which are critical for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have shown that theamino group on the pyrazole ring can form hydrogen bonds with polar residues in protein targets, while themethyl group may enhance hydrophobic interactions. These interactions are crucial for achieving high selectivity and efficacy in drug design.

In the context of drug development, Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate serves as a versatile intermediate for synthesizing more complex molecules. Its structural features allow for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored properties. For instance, replacing the benzoate group with other carboxylic acid esters or amides could alter the compound's solubility and metabolic stability, making it more suitable for certain therapeutic applications.

The synthesis of Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrazoles and benzoic acid derivatives, followed by esterification steps. Advances in green chemistry have also led to the development of more sustainable synthetic methods, such as catalytic processes that minimize waste and energy consumption.

Biological activity assays have been conducted to evaluate the potential therapeutic effects of Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate. Preliminary results suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. Additionally, its ability to interact with DNA-binding proteins has been explored, indicating potential applications in oncology research. These findings underscore the importance of this molecule as a lead compound for further pharmacological investigations.

The pharmacokinetic properties of Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Computational models can predict these properties based on molecular structure, helping to identify potential issues early in the development process. This approach saves time and resources by allowing researchers to focus on the most promising candidates.

Future research directions for Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate include exploring its role in modulating signaling pathways relevant to neurological disorders. The compound's ability to cross the blood-brain barrier has been suggested by initial studies, making it a candidate for treating conditions such as Alzheimer's disease or Parkinson's disease. Additionally, its interaction with immune cells has been investigated, revealing potential applications in immunomodulatory therapies.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI algorithms can analyze large datasets containing structural information and biological activity data to identify patterns that human researchers might overlook. By leveraging these technologies, scientists can accelerate the process of identifying promising candidates like Methyl 4-(5-amino-1-methyl-1H-pyrazol-3-y]benzoate for further development.

In conclusion, Methyl 4-(5-amino-l-methyl-lH-pyrazol-l3-y]benzoate (CAS No. 1414568·30·l) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new applications and mechanisms of action for this molecule, highlighting its importance as a lead compound in drug discovery efforts.